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Compound of Interest

Compound Name: Diethylaluminum chloride

Cat. No.: B1668794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial production of
Diethylaluminum chloride (DEAC), a pivotal organoaluminum compound in various industrial
applications, including Ziegler-Natta catalysis for polyolefin production and as a versatile
reagent in organic synthesis. This document outlines the primary manufacturing processes,
presents key technical data, details experimental protocols, and illustrates the chemical
pathways involved.

Physicochemical Properties of Commercial-Grade
Diethylaluminum Chloride

Commercial production of Diethylaluminum chloride focuses on delivering a high-purity
product with consistent properties. The following table summarizes the typical physical and
chemical characteristics of commercially available DEAC.[1][2]
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Property Value

Appearance Clear, colorless liquid
Molecular Formula (Cz2Hbs)2AICI
Molecular Weight 120.56 g/mol

CAS Number 96-10-6

Density at 20°C ~0.970 g/cm?3

Boiling Point

125-126 °C at 50 mmHg

Melting Point

74 °C

Vapor Pressure

3 mmHg at 60 °C

Solubility

Soluble in aromatic and saturated aliphatic and

cycloaliphatic hydrocarbons

Stability to Air

Ignites upon exposure

Stability to Water

Reacts violently

Aluminum Content

= 22.0 wt%

Chloride Content

Varies by grade, typically around 29 wt%

Commercial Manufacturing Processes

The industrial synthesis of Diethylaluminum chloride is primarily achieved through three main

routes. These methods are designed for large-scale, efficient, and safe production.

Redistribution Reaction

This is one of the most common methods for commercial production. It involves the reaction of

triethylaluminum (TEAL) with aluminum trichloride (AICIz). The reaction is driven to completion

to yield DEAC.

Reaction: 2 (CzHs)sAl + AICIs — 3 (C2H5s)2AICI[3]

Reduction of Ethylaluminum Sesquichloride
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Another significant industrial method involves the reduction of ethylaluminum sesquichloride
((C2H5)3Al2Cls) using an alkali metal, typically sodium.

Reaction: 2 (Cz2Hs)3AlCls + 3 Na — 3 (Cz2Hs)2AICI + Al + 3 NaCl[3]

Partial Chlorination of Triethylaluminum

This process involves the direct reaction of triethylaluminum with a chlorinating agent, such as
hydrogen chloride (HCI). The stoichiometry is carefully controlled to favor the formation of
DEAC.

Reaction: (Cz2Hs)sAl + HCI — (C2Hs)2AICI + C2He[3]

Experimental Protocols for Commercial-Scale
Synthesis (lllustrative)

The following is a generalized protocol for the commercial production of Diethylaluminum
chloride via the redistribution reaction, synthesized from publicly available information. Specific
parameters will vary based on the manufacturer and plant design.

Objective: To produce high-purity Diethylaluminum chloride on a commercial scale.

Materials:

Triethylaluminum (TEAL)

Aluminum trichloride (AICls), anhydrous

Inert solvent (e.g., hexane, heptane)

Dry nitrogen or argon gas
Equipment:

e Glass-lined or stainless steel jacketed reactor with an agitator, temperature and pressure
controls, and connections for inert gas blanketing.

» Charging vessels for reactants.
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« Distillation column with condenser and receiver.
« Filtration system.

o Storage tanks for the final product.

Procedure:

» Reactor Preparation: The reactor is thoroughly cleaned, dried, and purged with dry nitrogen
to remove all traces of moisture and oxygen. An inert atmosphere is maintained throughout
the process.

e Solvent Charging: A calculated amount of the inert solvent is charged into the reactor.

e Aluminum Trichloride Addition: Anhydrous aluminum trichloride is added to the solvent with
agitation to form a slurry.

e Triethylaluminum Addition: Triethylaluminum is slowly fed into the reactor containing the
aluminum trichloride slurry. The addition rate is carefully controlled to manage the exothermic
reaction and maintain the desired temperature, typically between 50-100°C.

o Reaction: The reaction mixture is held at the target temperature with continuous agitation for
a specified period to ensure the reaction goes to completion.

 Purification: The crude Diethylaluminum chloride is purified by distillation under reduced
pressure. The distillation is carried out to separate the DEAC from the solvent and any
unreacted starting materials or byproducts.

e Quality Control: Samples are taken for analysis to ensure the product meets the required
specifications for aluminum content, chloride content, and purity.

o Packaging and Storage: The purified Diethylaluminum chloride is transferred to
specialized storage tanks or shipping containers under a blanket of dry nitrogen. Containers
are typically fabricated from carbon steel.[1]

Safety and Handling
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Diethylaluminum chloride is a highly hazardous material and requires stringent safety
protocols for handling.

Pyrophoric: DEAC ignites spontaneously on contact with air.[1]
o Water-Reactive: It reacts violently with water, releasing flammable gases.[1]
o Corrosive: Causes severe burns to skin and eyes.[4][5]

o Handling: All handling and transfers must be conducted under an inert, dry atmosphere (e.g.,
nitrogen or argon).[1]

o Personal Protective Equipment (PPE): Fire-retardant clothing, chemical-resistant gloves, and
full-face protection are mandatory.

o Storage: Store in a cool, dry, well-ventilated area, away from sources of ignition and
incompatible materials.[5]

Visualizations
Signaling Pathways (Chemical Synthesis Routes)
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Caption: Primary commercial synthesis routes for Diethylaluminum chloride.

Experimental Workflow for Commercial Production
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Caption: Generalized workflow for the commercial production of DEAC.
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Logical Relationship of Key Process Parameters
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Caption: Interdependencies of key process parameters in DEAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Production of Diethylaluminum Chloride:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668794#commercial-production-of-diethylaluminum-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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